Cas no 1286717-63-2 (3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea)

• Product Name: 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea
• CAS No: 1286717-63-2
• MF: C₁₆H₁₇F₂N₃O
• MW: 305.32249045372
• CID: 5962415
• PubChem ID: 52906904
• Update Time: 2025-06-08

3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea
• 1-cyclopropyl-3-(2,6-difluorophenyl)-1-[(1-methylpyrrol-2-yl)methyl]urea
• 1286717-63-2
• 3-cyclopropyl-1-(2,6-difluorophenyl)-3-[(1-methyl-1H-pyrrol-2-yl)methyl]urea
• 1-cyclopropyl-3-(2,6-difluorophenyl)-1-((1-methyl-1H-pyrrol-2-yl)methyl)urea
• AKOS024522741
• VU0524156-1
• F5854-4023

• Inchi： 1S/C16H17F2N3O/c1-20-9-3-4-12(20)10-21(11-7-8-11)16(22)19-15-13(17)5-2-6-14(15)18/h2-6,9,11H,7-8,10H2,1H3,(H,19,22)
• InChI Key： AQJPWIZPOPYMLF-UHFFFAOYSA-N
• SMILES： N(C1CC1)(CC1=CC=CN1C)C(NC1=C(F)C=CC=C1F)=O

Computed Properties

• Exact Mass: 305.13396850g/mol
• Monoisotopic Mass: 305.13396850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea

Comprehensive Overview of 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea (CAS No. 1286717-63-2)

The compound 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea (CAS No. 1286717-63-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique structural features, including the cyclopropyl and difluorophenyl moieties, make it a promising candidate for various applications. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while also addressing common queries from researchers and industry professionals.

One of the most intriguing aspects of 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea is its molecular architecture. The presence of a cyclopropyl group introduces steric constraints that can influence the compound's binding affinity and metabolic stability. Meanwhile, the 2,6-difluorophenyl moiety is known for its ability to enhance lipophilicity and bioavailability, making it a popular choice in drug design. The 1-methyl-1H-pyrrol-2-yl segment further adds to the compound's versatility, potentially enabling interactions with biological targets such as enzymes or receptors.

In recent years, the scientific community has shown growing interest in CAS No. 1286717-63-2 due to its potential applications in crop protection and pharmaceutical development. Researchers are particularly keen on exploring its role as a pesticide intermediate or a lead compound for new therapeutics. For instance, its structural similarity to known urea derivatives suggests possible herbicidal or fungicidal activity, aligning with the global demand for sustainable agrochemicals. Additionally, its heterocyclic framework makes it a candidate for modulating biological pathways, such as inflammation or microbial growth.

The synthesis of 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea involves multi-step organic reactions, often starting with the preparation of the cyclopropylamine and 2,6-difluoroaniline precursors. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and confirm its structure. Given the complexity of its synthesis, researchers frequently search for optimized synthetic routes or alternative reagents to improve yield and scalability—a topic widely discussed in academic forums and patent literature.

From an SEO perspective, queries such as "biological activity of 3-cyclopropyl-1-(2,6-difluorophenyl)urea derivatives" or "CAS 1286717-63-2 supplier" reflect the compound's relevance in both academic and industrial settings. Addressing these searches, it's worth noting that while commercial availability may be limited, custom synthesis services are often sought after by pharmaceutical and agrochemical companies. Furthermore, the compound's structure-activity relationship (SAR) is a hot topic, with researchers aiming to correlate its molecular features with observed biological effects.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 1286717-63-2. As with any novel compound, its ecotoxicity and biodegradability are critical factors for agrochemical applications. Recent studies emphasize the need for green chemistry approaches in its synthesis to minimize waste and hazardous byproducts. This aligns with broader industry trends toward sustainable chemical production, a priority for regulatory bodies worldwide.

In conclusion, 3-cyclopropyl-1-(2,6-difluorophenyl)-3-(1-methyl-1H-pyrrol-2-yl)methylurea represents a fascinating intersection of chemistry and applied science. Its potential in drug discovery and agrochemical innovation continues to inspire research, while its structural complexity challenges synthetic chemists to develop more efficient methodologies. As interest in tailored urea derivatives grows, this compound is poised to remain a subject of cutting-edge investigations and practical applications.